Journal Name:Nano Today
Journal ISSN:1748-0132
IF:18.962
Journal Website:http://www.journals.elsevier.com/nano-today/
Year of Origin:2006
Publisher:Elsevier
Number of Articles Per Year:51
Publishing Cycle:Quarterly
OA or Not:Not
Nano Today ( IF 18.962 ) Pub Date: 2023-06-12 , DOI:
10.1016/j.spc.2023.06.006
Currently, Metropolitans throughout the globe are confronting crucial obstacles to accomplishing water management sustainability, encompassing climate change, explosive urbanization, and swelling populations. This study proposes a framework to evaluate the sustainability of urban water management (UWM), underscoring the significance of expert engagement in identifying appropriate indicators. The study adopts a novel two-step procedure for screening over 300 candidate indicators. A two-stage procedure was followed initially, underpinned by SMART criteria. In the second stage, 24 fit-to-purpose indicators were selected through the fuzzy Delphi method. The framework is subsequently finalized by categorizing the final indicators into seven categories, namely “Water Security,” “Water Quality,” “Drinking Water,” Sanitation and Reuse, “Financial Management,” “Governance,” and “Risk and Disaster Management,” thus facilitating better understanding and linking of UWM practices among diverse stakeholders. The paper demonstrates its application in Mashhad City as a real case. The rapid adoption of the proposed framework in Iran underscores its efficacy in facilitating stakeholders to cultivate collective commitment. This indicator-based framework can assist in identifying essential sustainability trade-offs. In addition, it can also be a practical approach for recognizing water-related priorities to achieve urban water management sustainability. The suggested framework can inspire further expansion of indicator-based frameworks for UWM.
Nano Today ( IF 18.962 ) Pub Date: 2023-06-05 , DOI:
10.1016/j.spc.2023.05.036
Despite the potential benefits of biomaterial packaging in reducing plastic waste, evaluating its environmental impact at a regional or national level is imperative. This study evaluated options for replacing single-use plastics in Thailand with biomaterial packaging. We focused on plastic bags, foam food boxes, and plastic trays and cups, considering their volume of consumption and end-of-life management in 2020 as a base case. We examined the effects of this replacement on water scarcity, energy consumption, greenhouse gas (GHG) emissions throughout the life cycle, and the reduction of waste mismanagement. Based on our findings, the optimal approach to manufacturing biomaterials and managing their end-of-life phase could lower GHG emissions by 1980 kt CO2-eq per year, reduce landfill waste by 490 kt per year, and decrease mismanaged waste by 987 kt per year in comparison to the 2020 baseline (conventional plastics). However, to achieve this scenario, a remarkable amount of biomaterial is required. The demand for sugarcane as a feedstock for biomaterial production (15 million t/y) accounts for 20 % of Thailand's total output or half of its sugar exports. However, the need for cassava as a feedstock for biomaterial production (1 million t/y) accounts for only 1 % of the entire output or less than 10 % of cassava exports. To enhance the productivity of biomass feedstocks, additional land and water resources will be necessary compared to the 2020 base case. This could result in a doubling of the water demand, which would exacerbate water scarcity compared to the 2020 base case. Using biomaterials in packaging can be an effective way to decrease plastic waste and its related environmental impacts. However, proper waste management should be prioritized. Policymakers should carefully consider the environmental impacts and resource security implications of bio-based packaging.
Nano Today ( IF 18.962 ) Pub Date: 2023-06-05 , DOI:
10.1016/j.spc.2023.05.037
Environmental factors, such as climate change, with an array of social conflicts from labour conditions to land rights continue to refocus the spotlight on palm oil. Often depicted alongside deforestation, habitat destruction and biodiversity loss, palm oil tends to be viewed critically, especially by societies in palm oil importing countries. Oil palm cultivation, when poorly managed, can have severe ecological effects. However, the fact that it is the highest yielding vegetable oil complicates discussions around palm oil. Even if all palm oil was replaced with the second highest yielding vegetable oil, soybean oil, a six-fold amount of land would be required to make ends meet. Aspects such as these are not often at the forefront of consumers' minds. Using an online survey, this paper explores what German consumers (n = 1220) associate with palm oil and what they know about the geography of its production. Building on this, we investigate how society deals with the concept of indirect land use change and the role that information can play in encouraging a move away from a binary (good/bad) opinion of palm oil, and instead towards one that considers both the indirect effects related to oil palm cultivation and the feasibility of alternatives. Results show that while the effect size for different variables varies, the provision of information can especially influence how individuals understand issues of indirect land use change. However, when comparing the perceived sustainability of certified palm oil to other vegetable oils, it does not fare much better. Hence, while information can be useful to raise awareness about specific aspects, it alone is generally insufficient to encourage deeper thinking related to the complexity of different sustainability dimensions compared to more readily understandable aspects such as biodiversity loss. These findings are salient as they highlight the risk that perceptions of vegetable oil sustainability may not be in keeping with actual environmental sustainability, whereby alternatives are more glorified than their reality. This is especially important when considering which vegetable oil is capable of continuing to supply our increasing demands while doing so in the most environmentally- and socially benign way possible.
Nano Today ( IF 18.962 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.spc.2023.07.022
A dependable and sustainable energy supply is crucial as energy consumption continues to rise due to population growth, economic development, and improved living standards. The use of fossil fuels leads to CO2 emissions and are subject to volatility in prices. Capital-intensive technologies to reduce emissions are challenging to implement on a practical scale, and economic instruments are likely to play a role in future energy systems by encouraging adoption of these technologies. Carbon trading is an emerging economic instrument that enables entities (plants, governments, etc.) to exchange emission rights, allowing economic and environmental aspects to be balanced. This study introduces a scalable carbon trading modelling approach, integrated into previously developed DECO2 open-source energy planning framework. Direct and indirect optimisation approaches are proposed, both consisting of superstructure-based mixed-integer nonlinear programming formulations. Carbon price is a variable in the direct optimisation or a parameter in the indirect optimisation approach. While the direct optimisation approach involves more non-linearity, it is shown to result in solutions with greater decarbonisation, higher profits, and lower costs, compared to the indirect optimisation results. A novel feature of this multi-period model not considered in previous works is the simultaneous emissions trading across time periods and among entities (power plants and government). This enables efficient and coordinated emission allowances trading among various entities and timeframes. Various new costs and revenue streams are added into the energy planning framework; therefore, profits can also be predicted, along with predictions of electricity prices. New energy resources (nuclear and wind) and carbon capture utilisation and storage are also introduced to the modified DECO2 model. The models are tested on the Pakistan's power sector. Minimisation of emissions using direct optimisation showed that the carbon trading increased profits significantly in the second, third, and fourth planning periods (4.74, 3.86, and 3.55 times, respectively), but in the first period, profits were slightly higher without carbon trading (1.06 times more). Minimisation of budget using indirect optimisation showed higher profits in case of no carbon trading for all the periods. Between 2021 and 2040, hydropower is expected to grow the most (by a minimum of 3.14 times and a maximum of 15.87 times), followed by solar (with an expected increase between 2.54 and 3.26 times) and wind generation (which may increase by 2.35 to 2.66 times). Deployment of emission reduction technologies is significantly lower when carbon trading is implemented as compared to when it is not, due to increased pressure on CO2-intensive generation. Results show that incorporating carbon trading into an energy market leads to both financial (increased profits) and environmental (lower emissions) sustainability, and that using direct optimisation approach increases benefits of carbon markets.
Nano Today ( IF 18.962 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.spc.2023.07.004
Vegetable protein is becoming a new safe resource in tomorrow's diet. Rubisco (Ribulose-1,5-bisphosphate carboxylase/oxygenase) represents the majority of soluble proteins in vegetable plants. The byproducts (green leaves) resulting from the transformation of these plants represent the most abundant protein resource. However, this resource remains the least exploited. This study presents an innovative process for Rubisco extraction from the green leaves of vegetable plants. This process is part of an eco-responsible circular economy that proposes an eco-design approach at the earliest stages (grassroots) of the Rubisco extraction process from vegetable wastes. In this study, the valorized and fractionated by-product consists of beet leaves.Furthermore, this work provides different methods for minimizing energy and water consumption during process design. The water and energy analysis at the first stages of the process design results in a rapid increase in environmental savings. The proposed optimization methods show potential savings of 78 %, 45 %, and 22 %, respectively, for heating, cooling, and water demand.
Nano Today ( IF 18.962 ) Pub Date: 2023-07-17 , DOI:
10.1016/j.spc.2023.07.013
Energy-intensive industries face the challenge of reducing carbon emissions while remaining competitive. Key measures include fossil fuel substitution, energy efficiency, and integration of renewable energy sources, but their fluctuating production profile makes them difficult to integrate and require industries to adapt their current consumption and production patterns to become more flexible.In this study, the virtual battery concept (VBC), exemplarily demonstrated for a specific site in the paper industry, is introduced and evaluated from an environmental, energetic, and techno-economic perspective. A mathematical optimization model of the class mixed integer linear programming (MILP) was applied to express the industrial site as VBC and derive the operational data basis for the subsequent life cycle assessment (LCA). A dynamic LCA approach is presented to allow the consideration and assessment of the temporal behavior of energy load profiles and their associated environmental implications.The results showed that compared to a static LCA, the dynamic approach leads up to 42 % lower greenhouse gas (GHG) emissions for 1 MJ of public electricity. The global warming potential (GWP) of the total energy supply chain was reduced by 40 % for electricity and 8 % for heat, respectively. By means of a scenario analysis, the GWP to produce one ton of paper was reduced up to 33 % compared to the business-as-usual (BAU) case to 672 kgCO2eq.r in the best case. However, the total primary energy demand (PED) increased by 34 %, but the fossil PED was reduced by 32 % and the renewable PED increased by 157 %. The renewable PED share covered up to 67 % of the total PED. The techno-economic analysis revealed total annual cost savings of up to 44 % to 64.6 € per ton of paper. Environmental costs were estimated to range from 79.6 to 88.9 € per ton of paper.The VBC is considered a promising approach to utilize regional renewable excess electricity effectively, reduce fossil-based energy generation, increase grid stability, and to avoid costly grid infrastructure investments in future. In principle, the VBC is site-independent and replicable to other industries but needs to be evaluated site specifically according to certain process characteristics and requirements.
Nano Today ( IF 18.962 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.spc.2023.07.001
The construction sector, responsible for 37 % of global greenhouse gas emissions and 36 % of global energy consumption, is transitioning towards a low-carbon and low-energy model. Measuring and optimising Operational Energy and related emissions in the use phase of buildings has entered both markets and regulations. However, the Embodied Energy within construction materials and respective maintenance and end-of-life processes is still in the research phase. Moreover, Global Warming Potential baselines per built square metre need to be defined in the construction sector, integrating operational and embodied impacts. This research has the main goal of identifying for the first time the Whole Life Carbon (WLC) emissions of the average Spanish residential buildings of the period 1981–2010, broken down into Embodied Carbon (EC) and Operational Carbon (OC). For this purpose, first, a regular average and homogenised average of existing European baselines was performed; next, the average Spanish residential building has been defined and modelled with a real sample from year 2013, and its emissions calculated as Scenario 0; and finally, five new scenarios have been compared in order to understand variations in WLC and their EC and OC contributions. This research shows for the average multifamily building apartment in Spain, with a mean net floor area of 73.1 m2, a WLC baseline of 1944 kg CO2-eq·m−2, 30.8 % (559 kg CO2-eq·m−2) being EC, and the remaining 69.2 % OC. In Scenarios 1 to 3, the following are identified: a WLC reduction of 26.0 % (9.2 % EC) by using wood window frames, 0.8 % (2.7 % EC) by laying a wood inner floor, and 16.1 % (1.0 % EC) by insulating walls with recycled cork. All three items are calculated together in Scenario 4, giving a 36.9 % WLC reduction (9.5 % EC). Finally, Scenario 5 was modelled upon Scenario 4 materials, complying with the upcoming European Energy Performance of Buildings Directive as if built in 2021, reaching a potential WLC reduction of 63.4 % (2.8 % EC) from the original Scenario 0. These figures support technical and policy trends towards minimising the impacts of buildings. Focusing on decarbonisation, targets of over 60 % appear feasible with existing market solutions. Reductions of >80 % are also derived from other impact categories, such as Ionizing Radiation, Marine Eutrophication, and Water Consumption, while Freshwater Ecotoxicity increases by 15 %. The 18 ReCiPe Midpoint indicators plus Energy Footprint, are reduced by an average of 50.4 %.
Nano Today ( IF 18.962 ) Pub Date: 2023-06-28 , DOI:
10.1016/j.spc.2023.06.021
This paper presents an integral parametrized framework to calculate the life-cycle inventory (LCI) in lime-based construction materials manufacturing, utilized for implementing decarbonization strategies in the LCI. The calcination operation is identified as the main source of CO2 emissions, with 0.79 tCO2/t CaO being inevitable (65 % of total emissions). Kiln fuel combustion contributes up to 35 % to emissions. Decarbonization strategies are ranked as: carbon capture, carbon direct avoidance, and circular economy. Parallel Flow Regenerative Kilns result in 40 % lower energy consumption compared to Long Rotary Kilns. Substituting lignite with natural gas can reduce emissions by up to 17 %. Direct CO2 separation from calcite decomposition, coupled with thermal energy recovery, can capture 65 % of the CO2 emitted, reducing kiln energy consumption by 15 % and CO2 emissions from fuel combustion by 13 %. The high purity of captured CO2 offers potential for future use as a valuable by-product. Supplementary raw materials in lime-based binder production have limited effects on CO2 emissions due to unavoidable emissions from calcite decomposition. The proposed process-oriented parametric methodology empowers Life Cycle Assessment practitioners, reducing reliance on generic databases for rigorous and transparent inventory calculations.
Nano Today ( IF 18.962 ) Pub Date: 2023-05-30 , DOI:
10.1016/j.spc.2023.05.032
A growing awareness of the inclusion of aspects that go beyond direct environmental and health risks has characterized the evaluation of new technologies in recent years. Broader environmental and socio-economic aspects are now seen as relevant factors for the sustainable success of corresponding products. As a contribution to the realization of this mindful perspective, in a collaborative project on risk governance in nanotechnology (EU Horizon 2020 project NANORIGO), a set of criteria to support decision-making in the selection of materials at early developmental stages has been developed and integrated into a stochastic multicriteria acceptance analysis. The main categories of criteria and an optional set of corresponding weights were selected based on surveys of project partners and stakeholders. The criteria cover both broader environmental and socioeconomic aspects and are differentiated by the life cycle stages of nanomaterials and potential alternative materials. We identified and weighted 24 distinctive criteria for broader environmental aspects and 32 distinctive criteria for socio-economic aspects, with the help of a total of 62 survey participants. In order to address the level of knowledge of both laypersons and experts, the input questionnaire is divided into a tiered structure. Instead of a fully quantitative approach based on native units, semiquantitative scales are used to assess the input information. This structure aims to avoid the knowledge requirements and resources needed for a full life cycle analysis in terms of environmental or socio-economic impacts. To demonstrate its applicability for decision support, we applied the method to two case studies. Partners of the project tested our survey on cases like carbon nanofibers in car parts and nanomaterials in tire rubbers. The used method makes it possible to deal with uncertainty and ignorance in the early stages of development and still compute a comparison of the given alternatives. In this way, it can be combined with existing tools for risk assessment of (nano)materials to achieve a comprehensive prospective characterization of potential material options at an early stage of the innovation process.
Nano Today ( IF 18.962 ) Pub Date: 2023-05-23 , DOI:
10.1016/j.spc.2023.05.023
Citrus fruit production is a major food business with global relevance in the agricultural sector. The surface area of citrus irrigated with desalinated seawater in Spain, the leading citrus producer of Europe, has increased dramatically in the last decade. Desalinated seawater has alleviated water scarcity, but is facing environmental and agronomical challenges due to its high energy consumption and high boron content. The latter particularly affects citrus production due to its sensitivity to boron, since additional water treatment may be required to prevent phytotoxicity damage. The objective of this work was twofold: to quantify and compare, for the first time, the life cycle environmental footprint of (i) organic and conventional grapefruit systems irrigated with desalinated seawater, and (ii) two on-farm boron reduction technologies, namely reverse osmosis and ion exchange resins. Life Cycle Assessment has been used to evaluate the grapefruit production systems and the two technologies. The systems compared had similar characteristics (cultivar and planting density), to enable a fair comparative assessment between organic and conventional woody crops. The results show that the organic grapefruit production had better environmental performance than the conventional system in all selected impact categories and both, land and mass, functional units. The comparison of deboronation technologies showed that ion exchange resins caused a much (one order of magnitude) lower environmental footprint than reverse osmosis. Overall, this study shows that the most environmentally friendly grapefruit system irrigated with desalinated seawater was organic production combined with the use of ion exchange resins for deboronation.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
0.90 | 100 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://ees.elsevier.com/nanotoday/default.asp?pg=preRegistration.asp
- Submission Guidelines
- https://www.elsevier.com/journals/nano-today/1748-0132/guide-for-authors
- Reference Format
- https://www.elsevier.com/journals/nano-today/1748-0132/guide-for-authors